Cas no 1783964-83-9 (Furo[3,2-b]pyridine-7-carboxylic acid)

• Product Name: Furo[3,2-b]pyridine-7-carboxylic acid
• CAS No: 1783964-83-9
• MF: C₈H₅NO₃
• MW: 163.130202054977
• MDL: MFCD31728152
• CID: 4613940
• PubChem ID: 105431980
• Update Time: 2025-06-12

Furo[3,2-b]pyridine-7-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• furo[3,2-b]pyridine-7-carboxylic acid
• Furo[3,2-b]pyridine-7-carboxylicacid
• D79673
• CS-0310458
• AKOS040767066
• 1783964-83-9
• PS-20807
• MFCD31728152
• Furo[3,2-b]pyridine-7-carboxylic acid

• MDL： MFCD31728152
• Inchi： 1S/C8H5NO3/c10-8(11)5-1-3-9-6-2-4-12-7(5)6/h1-4H,(H,10,11)
• InChI Key： LPOATJFLUSDERV-UHFFFAOYSA-N
• SMILES： O1C=CC2=C1C(C(=O)O)=CC=N2

Computed Properties

• Exact Mass: 163.026943022g/mol
• Monoisotopic Mass: 163.026943022g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 63.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on Furo[3,2-b]pyridine-7-carboxylic acid

Comprehensive Overview of Furo[3,2-b]pyridine-7-carboxylic acid (CAS No. 1783964-83-9): Properties, Applications, and Research Insights

The compound Furo[3,2-b]pyridine-7-carboxylic acid (CAS No. 1783964-83-9) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and material science research. Its unique structural framework, combining a furan ring fused with a pyridine core, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly for targeting enzymes and receptors implicated in inflammatory and metabolic disorders.

One of the key reasons for the growing interest in Furo[3,2-b]pyridine-7-carboxylic acid is its role as a building block in medicinal chemistry. Its carboxylic acid functional group allows for facile derivatization, enabling the creation of amides, esters, and other derivatives with tailored properties. Recent studies highlight its utility in designing small-molecule inhibitors, a hot topic in oncology and neurology research. For instance, derivatives of this compound have shown promise in modulating kinase activity, a mechanism central to cancer therapy.

From a synthetic perspective, the CAS No. 1783964-83-9 compound is often synthesized via multi-step routes involving cyclization and oxidation reactions. Researchers emphasize the importance of optimizing reaction conditions to achieve high yields and purity, as impurities can significantly impact downstream applications. Green chemistry principles are now being applied to its synthesis, aligning with the global push for sustainable chemical processes—a trending topic in academic and industrial forums.

Beyond pharmaceuticals, Furo[3,2-b]pyridine-7-carboxylic acid is also explored in materials science. Its conjugated system and ability to form coordination complexes make it a candidate for organic electronics, such as OLEDs and photovoltaic devices. This dual applicability in life sciences and advanced materials underscores its interdisciplinary relevance, a feature highly sought after in modern research.

Analytical characterization of this compound typically involves techniques like HPLC, NMR, and mass spectrometry, ensuring compliance with regulatory standards. Quality control is critical, especially when the compound is used in preclinical studies—a frequent search term among pharmaceutical professionals. Recent advancements in analytical methods, such as hyphenated techniques, have improved the detection of trace impurities, further boosting its reliability.

In summary, Furo[3,2-b]pyridine-7-carboxylic acid (CAS No. 1783964-83-9) represents a compelling case of how heterocyclic chemistry bridges gaps between drug development and material innovation. Its adaptability, coupled with rigorous synthetic and analytical protocols, positions it as a valuable asset in both academic and industrial settings. As research continues to uncover new applications, this compound is poised to remain a focal point in scientific discourse.